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Compound of Interest

Compound Name: H-Dab(boc)-OH

Cat. No.: B557234

Essential Safety and Handling Guide for H-
Dab(boc)-OH

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to both personal safety and research integrity. This guide provides
essential, immediate safety and logistical information for the handling of H-Dab(boc)-OH,
including operational and disposal plans.

Key Safety and Physical Properties

A summary of the critical safety and physical data for H-Dab(boc)-OH is provided in the table
below for quick reference.
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Parameter

Value Source(s)

Chemical Name

Na-Fmoc-Ny-Boc-L-2,4-

diaminobutyric acid

[1]

CAS Number 125238-99-5

Molecular Weight 440.49 g/mol [2]
Form Powder

GHS Signal Word Warning

GHS Hazard Statements

H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

GHS Precautionary
Statements

P261, P305+P351+P338

Storage Temperature

2-8°C

Storage Conditions

Keep in a dark place, under an
inert atmosphere, with the

container tightly closed.

Personal Protective Equipment (PPE)

When handling H-Dab(boc)-OH, a comprehensive personal protective equipment strategy is
the first and most critical line of defense against potential exposure.
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PPE Category Specific Requirements Rationale

Chemical-resistant gloves To prevent skin contact and

Hand Protection o o
(e.g., nitrile). irritation.

To protect against dust
Eye and Face Protection Safety goggles or eyeshields. particles and potential
splashes.

Necessary when handling the
) ) A NIOSH-approved N95 or powder outside of a certified
Respiratory Protection ) ] )
higher-level respirator. chemical fume hood to prevent

respiratory irritation.

To protect skin and personal

Body Protection A standard laboratory coat. ] o
clothing from contamination.

Standard laboratory practice to

Foot Protection Closed-toe shoes. )
protect feet from spills.

Handling and Operational Plan

Adherence to proper handling procedures is crucial for minimizing exposure risk and
maintaining the integrity of the compound. All operations involving H-Dab(boc)-OH powder
should be conducted within a certified chemical fume hood.

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure you are wearing the appropriate PPE as detailed in the
table above. Designate a specific, clean, and uncluttered area within a chemical fume hood
for the procedure.

e Weighing and Transfer:

o Perform all weighing and transfer operations of the solid compound within the chemical
fume hood to minimize the risk of inhalation.

o Use appropriate, clean tools (e.g., spatulas, weigh boats) to handle the material.
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o Avoid creating dust clouds during transfer.

o Promptly and securely close the container after use to prevent contamination and
exposure.

» Dissolving (if applicable):
o If preparing a solution, slowly add the solvent to the solid to avoid splashing.

o Ensure the chosen solvent is compatible with H-Dab(boc)-OH. The compound is soluble
in DMSO but not in water.

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.

Exposure Route First-Aid Procedure

Remove the individual to fresh air and ensure
) they are in a position comfortable for breathing.
Inhalation e .
If the individual feels unwell, seek medical

attention by calling a poison center or doctor.

Immediately wash the affected area with plenty
Skin Contact of soap and water. If skin irritation develops or

persists, seek medical advice or attention.

Rinse the eyes cautiously with water for several

minutes. If contact lenses are present and can
Eye Contact be easily removed, do so. Continue rinsing. If

eye irritation persists, seek medical advice or

attention.

) If swallowed, rinse the mouth with water. Seek
Ingestion . Lo
medical advice if you feel unwell.

Spill Response and Disposal Plan
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A clear and efficient plan for managing spills and disposing of waste is essential for maintaining
a safe laboratory environment.

Chemical Spill Workflow
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Workflow for H-Dab(boc)-OH Spill Response

Immediate Actions

Spill Occurs

l

Evacuate Immediate Area

:

Alert Supervisor & Colleagues

Don Appropriate PPE

For Solid For Solution

Containment & Cleanup

Cover Solid Spill & Gently Sweep Absorb Liquid Spill with Inert Material

y A4

Collect Waste in a Labeled, Sealable Container

Decontaminatjon & Disposal

Decontaminate Spill Area

l

Dispose of Waste as Hazardous Material

'

Restock Spill Kit

Click to download full resolution via product page

Caption: Workflow for handling a spill of H-Dab(boc)-OH.
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Detailed Disposal Protocol:

e Segregation: All waste materials, including unused H-Dab(boc)-OH, contaminated
consumables (e.g., weigh boats, pipette tips), and used PPE, must be collected in a
designated and clearly labeled hazardous waste container.

» Containerization: The hazardous waste container must be made of a chemically compatible
material and kept securely closed when not in use.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "H-Dab(boc)-OH," and the relevant hazard pictograms.

o Storage: Store the sealed waste container in a designated, secure area, away from
incompatible materials, until it can be collected for disposal.

» Final Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor, in accordance with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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